3alpha,21-Dihydroxy-5beta-pregnan-20-one

• CAS No.: 567-03-3
• Product Name: 3alpha,21-Dihydroxy-5beta-pregnan-20-one
• Molecular Formula: C21H34O3
• Molecular Weight: 334.5 g/mol
• IUPAC Name: 2-hydroxy-1-[(3R,5R,8R,9S,10S,13S,14S,17S)-3-hydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]ethanone
• Standard InChI: InChI=1S/C21H34O3/c1-20-9-7-14(23)11-13(20)3-4-15-16-5-6-18(19(24)12-22)21(16,2)10-8-17(15)20/h13-18,22-23H,3-12H2,1-2H3/t13-,14-,15+,16+,17+,18-,20+,21+/m1/s1
• Standard InChIKey: CYKYBWRSLLXBOW-DATPGIFZSA-N
• Isomeric SMILES: C[C@]12CC[C@H](C[C@H]1CC[C@@H]3[C@@H]2CC[C@]4([C@H]3CC[C@@H]4C(=O)CO)C)O
• SMILES: CC12CCC(CC1CCC3C2CCC4(C3CCC4C(=O)CO)C)O
• Canonical SMILES: CC12CCC(CC1CCC3C2CCC4(C3CCC4C(=O)CO)C)O
• Synonyms: 3 alpha,21-dihydroxy-5 beta-pregnan-20-one; 3 alpha,5 beta-tetrahydrodeoxycorticosterone; 3 beta,5 alpha-tetrahydrodeoxycorticosterone; 3,21-dihydroxypregnan-20-one; 3alpha,21-dihydroxy-5alpha-pregnan-20-one; 5alpha-pregnan-3alpha,21-diol-20-one; 5alpha-pregnane-3alpha,21-diol-20-one; 5alpha-THDOC; allotetrahydrodeoxycorticosterone; pregnane-3,21-diol-20-one; tetrahydrodeoxycorticosterone; tetrahydrodeoxycorticosterone, (3alpha,5alpha)-isomer; tetrahydrodeoxycorticosterone, (3beta,5alpha)-isomer; tetrahydrodesoxycorticosterone; THDOC
• PubChem Compound: 9974162
• Last Modified: Nov 11 2021